Cas no 84163-66-6 (1,2-BENZISOXAZOLE, 6-CHLORO-3-(4-PIPERIDINYL)-)

• Product Name: 1,2-BENZISOXAZOLE, 6-CHLORO-3-(4-PIPERIDINYL)-
• CAS No: 84163-66-6
• MF: C₁₂H₁₃ClN₂O
• MW: 236.697421789169
• CID: 3180205
• PubChem ID: 13076430
• Update Time: 2025-05-22

1,2-BENZISOXAZOLE, 6-CHLORO-3-(4-PIPERIDINYL)- Chemical and Physical Properties

Names and Identifiers

• 1,2-BENZISOXAZOLE, 6-CHLORO-3-(4-PIPERIDINYL)-
• 3-(4-piperidyl)-6-chloro-1,2-benzisoxazole
• 6-chloro-3-(piperidin-4-yl)benzo[d]isoxazole
• 6-chloro-3-(4-piperidinyl)-1,2-benzisoxazole
• 6-chloro-3-(4-piperidinyl)-l,2-benzisoxazole
• starbld0029182
• MWBRMKAAQVRANL-UHFFFAOYSA-N
• SCHEMBL1545681
• 84163-66-6
• 6-chloro-3-(4-piperidinyl)-1,2 benzisoxazole
• 6-chloro-3-(4-piperidyl)-1,2-benzisoxazole
• 4-piperidyl-6-chloro-1,2-benzisoxazole

• Inchi： 1S/C12H13ClN2O/c13-9-1-2-10-11(7-9)16-15-12(10)8-3-5-14-6-4-8/h1-2,7-8,14H,3-6H2
• InChI Key： MWBRMKAAQVRANL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)ON=C2C1CCNCC1

Computed Properties

• Exact Mass: 236.0716407Da
• Monoisotopic Mass: 236.0716407Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.1Ų

Additional information on 1,2-BENZISOXAZOLE, 6-CHLORO-3-(4-PIPERIDINYL)-

1,2-BENZISOXAZOLE, 6-CHLORO-3-(4-PIPERIDINYL) Professional Introduction

The compound with CAS No. 84163-66-6, known as 1,2-benzisoxazole, 6-chloro-3-(4-piperidinyl), is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of benzisoxazoles, which are aromatic heterocycles with a six-membered ring containing one oxygen and one nitrogen atom. The benzisoxazole core is further substituted with a chloro group at the 6-position and a 4-piperidinyl group at the 3-position, making it a unique derivative with potential applications in drug design and material science.

Recent studies have highlighted the importance of benzisoxazole derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The chloro substituent at the 6-position introduces electron-withdrawing effects, which can enhance the reactivity of the molecule in various chemical transformations. Meanwhile, the 4-piperidinyl group at the 3-position contributes to the molecule's flexibility and potential for hydrogen bonding interactions, making it an attractive candidate for drug development.

From a structural perspective, 1,2-benzisoxazole is characterized by its fused benzene ring and isoxazole moiety. The isoxazole ring consists of two double bonds and one single bond, creating a conjugated system that enhances the molecule's stability. The substitution pattern of this compound—specifically the placement of the chloro and piperidinyl groups—plays a crucial role in determining its electronic properties and reactivity. Recent computational studies have demonstrated that these substituents significantly influence the molecule's frontier molecular orbitals, making it a promising candidate for use in electronic materials such as organic semiconductors.

The synthesis of 1,2-benzisoxazole derivatives, including this specific compound with CAS No. 84163-66-6, typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the cyclization of appropriately substituted amino alcohols or related precursors under acidic or basic conditions. The introduction of the chloro and piperidinyl groups often requires additional functionalization steps, such as nucleophilic substitution or coupling reactions. Researchers have recently explored green chemistry methods to optimize these synthetic pathways, reducing waste and improving efficiency.

In terms of applications, 1,2-benzisoxazole derivatives have shown potential in several areas. In pharmacology, these compounds are being investigated for their ability to modulate enzyme activity or target specific receptors. For instance, studies have demonstrated that certain derivatives exhibit anti-inflammatory or antioxidant properties due to their ability to scavenge free radicals or inhibit pro-inflammatory pathways. Additionally, the chloro substituent may enhance pharmacokinetic properties such as bioavailability or metabolic stability.

Another promising area for this compound is its use as an intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing (chloro) and electron-donating (piperidinyl) groups makes it versatile for further functionalization. Recent research has focused on using this compound as a building block for constructing larger heterocyclic systems with potential applications in optoelectronics or catalysis.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming the structure and purity of this compound. Advanced computational tools like density functional theory (DFT) have also been employed to study its electronic structure and reactivity at a molecular level.

In conclusion, 1,2-benzisoxazole, 6-chloro-3-(4-piperidinyl) (CAS No. 84163-66-6) is a fascinating compound with diverse potential applications across multiple disciplines. Its unique substitution pattern confers it with desirable chemical properties that make it an attractive target for further research and development.